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Compound of Interest

1,3-diphenyl-1H-pyrazole-4-
Compound Name:
carboxylic acid

cat. No.: B1331658

A Technical Guide to 1,3-diphenyl-1H-pyrazole-4-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid. The information is
compiled from various scientific sources to support research and development activities.

Core Properties and Data

1,3-diphenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic organic compound featuring a
central pyrazole ring substituted with two phenyl groups and a carboxylic acid functional group.
Its structure is a scaffold of interest in medicinal chemistry due to the broad biological activities
associated with the pyrazole class of molecules.

Physical and Chemical Properties

The quantitative physical and chemical properties of 1,3-diphenyl-1H-pyrazole-4-carboxylic
acid are summarized below. It should be noted that while key identifiers are well-documented,
specific experimental values for properties such as melting point, solubility, and pKa are not
readily available in the cited literature.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1331658?utm_src=pdf-interest
https://www.benchchem.com/product/b1331658?utm_src=pdf-body
https://www.benchchem.com/product/b1331658?utm_src=pdf-body
https://www.benchchem.com/product/b1331658?utm_src=pdf-body
https://www.benchchem.com/product/b1331658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
Molecular Formula C16H12N202 [1112]
Molecular Weight 264.28 g/mol [1][2]

1,3-diphenylpyrazole-4-
IUPAC Name p . YPY "
carboxylic acid

CAS Number 77169-12-1 [1][2]
Solid (Inferred from related

Appearance [3]
compounds)

Melting Point Data not available

Boiling Point Data not available

Topological Polar Surface Area  55.1 A2 [1]

XLogP3-AA 3.1 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

yarog p 3 2]
Count
Rotatable Bond Count 3 [2]

Spectral Data

While specific spectra for 1,3-diphenyl-1H-pyrazole-4-carboxylic acid are indexed in
databases like PubChem, the raw data or interpreted peak lists are not publicly provided.[1]
However, the characteristic infrared absorption bands for the key functional groups are well-
established:
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Characteristic Absorption

Functional Group Citation(s)
(cm™)

Carboxylic Acid O-H Stretch 3300-2500 (broad) [41[5]

Aromatic C-H Stretch 3100-3000 [4]

Carboxylic Acid C=0 Stretch 1760-1690 [41[5]

Aromatic C=C Stretch 1600-1400 [4]

Experimental Protocols

The synthesis of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid is a multi-step process
beginning with the formation of a hydrazone, followed by a Vilsmeier-Haack cyclization to form

the pyrazole aldehyde, and concluding with an oxidation step.

Synthesis Workflow Diagram
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Step 1: Hydrazone Formation

Acetophenone Phenylhydrazine HCI

Sodium Acetate
Anhydrous Ethanol

Step 2: Vilsmeier-Haack Cyclization

1-phenyl-2-(1-phenylethylidene)
hydrazine

50-60°C, 5h

Step 3: Oxidation

1,3-diphenyl-1H-pyrazole-4-carbaldehyde =3

NaClO2 / NH2SOsH
in Acetone

(1,3-dipheny|-1H-pyrazoIe-4-carboxy|ic ac@

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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